Cas no 1218350-74-3 (2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide)

• Product Name: 2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide
• CAS No: 1218350-74-3
• MF: C₁₂H₁₉N₃O₃S
• MW: 285.36256146431
• CID: 5216162
• PubChem ID: 43563670
• Update Time: 2025-05-26

2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-ylmethyl)butanamide
• 2-amino-4-methanesulfonyl-N-methyl-N-[(pyridin-3-yl)methyl]butanamide
• Butanamide, 2-amino-N-methyl-4-(methylsulfonyl)-N-(3-pyridinylmethyl)-
• 2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide

• Inchi： 1S/C12H19N3O3S/c1-15(9-10-4-3-6-14-8-10)12(16)11(13)5-7-19(2,17)18/h3-4,6,8,11H,5,7,9,13H2,1-2H3
• InChI Key： LEOFMKHVPHEDBM-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(N(C)CC1C=NC=CC=1)=O)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 392
• XLogP3: -1
• Topological Polar Surface Area: 102

Additional information on 2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide

2-Amino-4-Methanesulfonyl-N-Methyl-N-(Pyridin-3-yl)methylbutanamide: An Overview of a Promising Compound

2-Amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide (CAS No. 1218350-74-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide is composed of a butanamide backbone with an amino group, a methanesulfonyl group, and a pyridine moiety. These functional groups contribute to the compound's pharmacological properties, making it a valuable candidate for various therapeutic applications. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases.

In the context of enzyme inhibition, 2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide has shown promising results in inhibiting the activity of certain kinases and proteases. Kinases are key regulators of cellular processes such as cell growth, differentiation, and apoptosis. By selectively inhibiting specific kinases, this compound can potentially modulate these processes and offer therapeutic benefits in conditions such as cancer and inflammatory diseases.

Furthermore, the compound's ability to interact with receptors, particularly those involved in neurotransmission and signal transduction, has been extensively studied. For instance, it has been shown to modulate the activity of nicotinic acetylcholine receptors (nAChRs), which are implicated in various neurological disorders. The modulation of nAChRs by 2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide could have implications for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials involving 2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide have also yielded promising results. Early-phase trials have demonstrated its safety and tolerability in human subjects, paving the way for further investigation into its efficacy. The compound's favorable pharmacokinetic profile, including good oral bioavailability and a favorable half-life, makes it an attractive candidate for drug development.

In addition to its therapeutic potential, 2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide has been studied for its potential as a tool compound in research settings. Its ability to selectively target specific biological pathways makes it a valuable tool for understanding the underlying mechanisms of various diseases. This has led to its use in preclinical studies aimed at identifying novel targets for drug discovery.

The synthesis of 2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, making it more accessible for both research and commercial applications.

In conclusion, 2-amino-4-methanesulfonyl-N-methyl-N-(pyridin-3-yl)methylbutanamide (CAS No. 1218350-74-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the treatment of various diseases.